[1-(2-Fluorophenyl)ethyl](propan-2-yl)amine

• Molecular Formula: C11H16FN
• Molecular Weight: 181.25 g/mol
• SMILES: CC(C)NC(C)C1=CC=CC=C1F
• InChI: InChI=1S/C11H16FN/c1-8(2)13-9(3)10-6-4-5-7-11(10)12/h4-9,13H,1-3H3
• InChIKey: DNJBOLBZSIJZOU-UHFFFAOYSA-N

[1-(2-Fluorophenyl)ethyl](propan-2-yl)amine (CAS 1019477-67-8): A 2-Fluorophenyl-Substituted Secondary Amine Scaffold

[1-(2-Fluorophenyl)ethyl](propan-2-yl)amine (CAS 1019477-67-8) is a secondary amine with the molecular formula C11H16FN and a molecular weight of 181.25 g/mol [1]. The compound features a 2-fluorophenyl group attached to an ethyl chain, which is further substituted with an isopropylamine moiety, creating a chiral center at the benzylic carbon. It is typically supplied as a research chemical with a standard purity of ≥95%, and is available from multiple specialty chemical vendors [1]. Its structural characteristics place it within a broader class of fluorinated phenethylamine derivatives, which are commonly explored as synthetic intermediates and pharmacological tool compounds.

Chiral secondary amine scaffold supports asymmetric synthesis and stereochemical investigation

N-Isopropyl steric bulk enables selective N-functionalization in complex molecule construction

Ortho-fluorophenyl group provides distinct electronic profile for SAR and fluorine-property studies

• [1] Chemsrc. [1-(2-Fluorophenyl)ethyl](propan-2-yl)amine. CAS 1019477-67-8. Accessed 2026. View Source

Why [1-(2-Fluorophenyl)ethyl](propan-2-yl)amine Cannot Be Casually Substituted: Physicochemical and Structural Determinants of Function

Direct substitution of [1-(2-Fluorophenyl)ethyl](propan-2-yl)amine with closely related analogs is scientifically unsound without experimental validation due to the profound impact of seemingly minor structural changes on key physicochemical and biological properties. The specific pattern of ortho-fluorination on the phenyl ring, combined with the N-isopropyl substitution, creates a unique steric and electronic environment that governs molecular interactions [1]. Compared to the primary amine analog 1-(2-fluorophenyl)ethylamine (CAS 74788-44-6), which has a molecular weight of 139.17 g/mol , the target compound exhibits a 30% increase in molecular weight (181.25 g/mol) [1] and a substantially different lipophilicity profile due to the added isopropyl group. While the meta-fluoro analog [2-(2-fluorophenyl)ethyl](propan-2-yl)amine shares the same molecular formula , the positional shift of the fluorine atom can alter electronic distribution, receptor binding geometry, and metabolic stability. Similarly, the para-fluoro isomer [1-(4-fluorophenyl)ethyl](propan-2-yl)amine (CAS 1021091-73-5) presents a distinct molecular dipole and potential for different intermolecular interactions. Therefore, any procurement decision must be grounded in a thorough understanding of these differential features, as generic substitution without supporting data risks compromising experimental outcomes and synthetic reproducibility.

Primary amine analog (CAS 74788-44-6) differs in lipophilicity and molecular weight, potentially altering membrane permeability and solubility profiles.

Meta- or para-fluoro regioisomers shift electronic distribution and receptor interaction geometry; binding mode may not transfer.

N-Methyl analog (CAS 926213-41-4) has reduced steric hindrance, limiting the ability to direct N-alkylation selectivity.

• [1] Kuujia.com. 1-(2-Fluorophenyl)ethyl(propan-2-yl)amine. CAS 1019477-67-8. Accessed 2026. View Source

A Comparative Analysis of [1-(2-Fluorophenyl)ethyl](propan-2-yl)amine: Quantitative Evidence for Procurement Decisions

Physicochemical Property Comparison: Lipophilicity (LogP) and Molecular Weight as Determinants of Bioavailability

The lipophilicity of [1-(2-Fluorophenyl)ethyl](propan-2-yl)amine, a critical parameter for passive membrane permeability and bioavailability, can be differentiated from its primary amine analog using in silico predictions. While experimentally measured logP values are not available, computational models consistently estimate a higher logP for the target compound due to the additional N-isopropyl group, which increases the overall molecular weight from 139.17 to 181.25 g/mol . This predicted increase in lipophilicity suggests enhanced ability to cross biological membranes compared to the less lipophilic 1-(2-fluorophenyl)ethylamine, though this comes at the potential cost of reduced aqueous solubility. The specific ortho-fluorine substitution further modulates the compound's overall polarity and hydrogen-bonding capacity, distinguishing it from its meta- and para-fluoro isomers [1]. For instance, the para-fluoro isomer [1-(4-fluorophenyl)ethyl](propan-2-yl)amine (CAS 1021091-73-5) shares the same molecular formula and weight but presents a different molecular dipole moment, which can influence its interaction with polar biological targets and its chromatographic behavior.

Lipophilicity (LogP) & MW

Class-level inference, Data to verify

181.25 g/mol vs 139.17 g/mol
ΔLogP +1.2–1.5 (est.)

Supports membrane permeability screening context

In silico prediction; experimental LogP not available

Evidence Dimension	Predicted Lipophilicity (LogP) and Molecular Weight
Target Compound Data	Molecular Weight: 181.25 g/mol; LogP: ~2.8-3.0 (estimated range based on class and structural analogs)
Comparator Or Baseline	1-(2-fluorophenyl)ethylamine (CAS 74788-44-6): Molecular Weight 139.17 g/mol, predicted LogP ~1.5-1.8
Quantified Difference	30.2% increase in molecular weight; estimated LogP increase of ~1.2-1.5 log units
Conditions	In silico predictions based on chemical structure and class-level trends for secondary vs. primary amines.

Why This Matters

Higher predicted lipophilicity may translate to improved membrane permeability, a key factor for researchers evaluating this compound as a potential CNS-penetrant tool or prodrug candidate, distinguishing it from its less lipophilic primary amine analog.

• [1] Kuujia.com. 1-(2-Fluorophenyl)ethyl(propan-2-yl)amine. CAS 1019477-67-8. Accessed 2026. View Source

Synthetic Utility: Steric Bulk of the N-Isopropyl Group for Selective Alkylation

The N-isopropyl group of [1-(2-Fluorophenyl)ethyl](propan-2-yl)amine provides significant steric bulk compared to a primary amine or N-methyl analog, a feature that can be strategically exploited in synthetic chemistry. This steric hindrance at the nitrogen atom can direct or limit subsequent N-alkylation or acylation reactions, enabling greater selectivity in the construction of complex molecules. For instance, while [1-(2-fluorophenyl)ethyl](methyl)amine (CAS 926213-41-4) with a molecular weight of 153.2 g/mol offers a smaller N-substituent, the isopropyl group in the target compound (MW 181.25 g/mol) [1] provides a bulkier, branched alkyl chain that can influence reaction kinetics and product distribution. This steric effect is a direct consequence of the isopropyl group's larger van der Waals volume and its ability to restrict rotational freedom around the C-N bond, differentiating it from the N-ethyl or N-propyl analogs which have similar molecular weights but different shapes and steric profiles.

Steric Bulk (N-alkylation)

Class-level inference

N-isopropyl vs N-methyl; greater steric hindrance (Taft Es, Charton v)

Supports selective alkylation workflow

Reaction context dependent

Evidence Dimension	N-Substituent Steric Bulk
Target Compound Data	N-isopropyl group (MW of fragment: 43.07 g/mol, branching at the alpha-carbon)
Comparator Or Baseline	[1-(2-fluorophenyl)ethyl](methyl)amine (CAS 926213-41-4): N-methyl group (MW of fragment: 15.03 g/mol, linear)
Quantified Difference	N-substituent molecular weight is 28.04 g/mol greater; branching increases steric hindrance, which can be quantified by steric parameters like Taft's Es or Charton's v.
Conditions	General principles of organic reactivity and steric effects.

Why This Matters

For synthetic chemists, the controlled steric environment around the nitrogen allows for selective functionalization, making this compound a valuable intermediate when a specific reaction pathway needs to be favored over others, unlike its less hindered N-methyl analog.

• [1] Chemsrc. [1-(2-Fluorophenyl)ethyl](propan-2-yl)amine. CAS 1019477-67-8. Accessed 2026. View Source

Regioisomeric Differentiation: Impact of Ortho-Fluorine on Electronic Properties

The ortho-fluorine substitution in [1-(2-Fluorophenyl)ethyl](propan-2-yl)amine creates a unique electronic environment compared to its para-fluoro regioisomer. Fluorine is a strong electron-withdrawing group via induction (-I effect) but can donate electron density through resonance (+M effect). The ortho position places the fluorine in close proximity to the benzylic chiral center and the amine nitrogen, leading to potential intramolecular interactions and distinct electronic effects on the aromatic ring. In contrast, the para-fluoro isomer [1-(4-fluorophenyl)ethyl](propan-2-yl)amine (CAS 1021091-73-5) positions the fluorine further away, resulting in a different molecular dipole and altered acidity/basicity of neighboring groups. This difference can be quantified by comparing the predicted pKa of the conjugate acids, which would be slightly lower for the ortho-isomer due to the stronger inductive effect. While direct pKa data for the target compound is not available, the structurally related 1-(2-fluorophenyl)ethylamine has a predicted pKa of 8.62 , providing a class-level benchmark that is expected to shift with N-substitution.

Fluorine Position Effect

Class-level inference

Ortho- vs para-fluoro; est. ΔpKa 0.2–0.5 (more acidic)

Supports electronic SAR studies

In silico estimate; verify experimentally

Evidence Dimension	Fluorine Positional Effect on Basicity (pKa)
Target Compound Data	Ortho-fluorine substitution; predicted pKa of conjugate acid: ~8.8-9.2 (estimated range, based on analog 1-(2-fluorophenyl)ethylamine pKa 8.62 )
Comparator Or Baseline	Para-fluoro isomer (CAS 1021091-73-5): predicted pKa of conjugate acid: ~9.0-9.4 (estimated range, based on class trends for para-substituted analogs)
Quantified Difference	Estimated pKa difference of ~0.2-0.5 units, with the ortho-isomer being slightly more acidic.
Conditions	In silico predictions based on Hammett constants and class-level trends for substituted anilines.

Why This Matters

The subtle difference in basicity can affect the compound's behavior in biological systems, including its degree of protonation at physiological pH and its interaction with biological targets. This positional specificity is critical for researchers aiming to establish structure-activity relationships.

Optimal Application Scenarios for [1-(2-Fluorophenyl)ethyl](propan-2-yl)amine Based on Differential Evidence

As a Bulky N-Isopropyl Intermediate for Selective Alkylation in Medicinal Chemistry

This compound is best employed when a synthetic route requires a secondary amine with significant steric hindrance to control regioselectivity in N-alkylation or acylation reactions. The bulky isopropyl group can prevent over-alkylation or direct electrophilic attack to a different site on a polyfunctional molecule, offering a strategic advantage over less hindered N-methyl or N-ethyl analogs. This scenario is directly supported by the steric differentiation evidence presented in Evidence Item 2.

For the Generation of Ortho-Fluorinated Phenethylamine Libraries in SAR Studies

The compound serves as a valuable building block for generating libraries of ortho-fluorinated phenethylamine derivatives. Its specific substitution pattern allows medicinal chemists to explore the impact of ortho-fluorination and N-isopropyl substitution on target binding and pharmacokinetic properties. This application leverages the unique electronic and steric features of the molecule, differentiating it from para- or meta-fluoro regioisomers, as discussed in Evidence Items 1 and 3. It is particularly relevant for projects targeting CNS receptors, where subtle changes in fluorine position can dramatically alter activity.

As a More Lipophilic Alternative to Primary Amine Analogs in Prodrug Design

The increased lipophilicity and molecular weight of this compound relative to 1-(2-fluorophenyl)ethylamine (Evidence Item 1) makes it a candidate for prodrug strategies where enhanced membrane permeability is desired. The N-isopropyl group can act as a metabolically labile protecting group for the amine, which can be cleaved in vivo to release the active primary amine. This application scenario is predicated on the predicted physicochemical property differences that distinguish it from the primary amine analog.

Application

Selection Property

Validation Focus

Selective N-alkylation synthesis

N-isopropyl steric bulk

Reaction selectivity and over-alkylation control

Ortho-fluorinated phenethylamine SAR

Ortho-fluorine substitution pattern

Target binding and pharmacokinetic evaluation

Prodrug permeability research

Lipophilicity (predicted LogP) and MW

Membrane permeability and metabolic lability screening

• [1] Kuujia.com. 1-(2-Fluorophenyl)ethyl(propan-2-yl)amine. CAS 1019477-67-8. Accessed 2026. View Source